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Compound of Interest

Compound Name: Boc-Ser-OMe

Cat. No.: B558210

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides critical safety and logistical
information for handling N-(tert-Butoxycarbonyl)-L-serine methyl ester (Boc-Ser-OMe), a
common amino acid derivative used in peptide synthesis.[1] Adherence to these guidelines is
essential for protecting personnel and maintaining a safe research environment.

Chemical and Physical Properties

A summary of the key quantitative data for Boc-Ser-OMe is presented below, allowing for a
quick assessment of its physical and chemical characteristics.
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Property

Value

Molecular Formula

CoH17NOs[1]

Molecular Weight 219.23 g/mol [2]

Appearance Colorless to yellow liquid or oil[1]
Density 1.082 g/mL at 25 °C[1]

Flash Point 113 °C (235.4 °F) - closed cup|3]

Refractive Index

n20/D 1.452[1]

Solubility

Soluble in Chloroform, Dichloromethane, Ethyl
Acetate, DMSO, Acetone. Slightly soluble in

water.[1]

Storage Temperature

Room Temperature, keep in a dark, dry, and

sealed container.[1]

Hazard Identification and Personal Protective

Equipment (PPE)

While some sources indicate that Boc-Ser-OMe is not considered hazardous under OSHA's

Hazard Communication Standard (29 CFR 1910.1200), other data suggests potential hazards.

[4] GHS classifications from some reports include skin irritation, serious eye irritation,

respiratory irritation, and suspected reproductive toxicity.[2] Given this information, a cautious

approach is warranted, and the following personal protective equipment is mandatory.
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PPE Category Specification Rationale

Safety glasses with side- ) )
_ _ o Protects against potential
shields or tightly fitting safety o )
. ) splashes of the liquid which
Eye and Face Protection goggles.[5][6] A face shield )
may cause serious eye

may be necessary for splash T
irritation.[2][8]

hazards.[7][8]

Chemical-resistant gloves
) ] (e.g., nitrile rubber).[6][9] A Prevents skin contact, which
Skin Protection ) o
standard laboratory coat is may cause irritation.[2]

required.[5][8]

A multi-purpose combination
respirator cartridge or a
NIOSH-approved N95 dust

Respiratory Protection mask should be used,

Protects against inhalation of
vapors or aerosols that may
o cause respiratory tract
especially if aerosols may be o
o irritation.[2]
generated or ventilation is

inadequate.[3][6]

Protects feet from potential
Footwear Closed-toe shoes.[5][8] ) _
spills and dropped objects.

Experimental Protocol: Safe Handling of Boc-Ser-
OMe

The following protocol outlines the step-by-step procedure for the safe handling of Boc-Ser-
OMe in a laboratory setting.

e Preparation and Area Designation:
o Ensure all necessary PPE is readily available and in good condition.
o Work in a well-ventilated area, preferably within a chemical fume hood.

o Designate a specific area for handling Boc-Ser-OMe and ensure it is clean and free of
clutter.
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e Chemical Handling:

Before use, allow the sealed container of Boc-Ser-OMe to equilibrate to room

o

temperature.

o

Carefully open the container, avoiding splashes or generation of aerosols.

Use appropriate, clean, and dry glassware and equipment for transferring and measuring

[¢]

the liquid.

If dilution is required, add Boc-Ser-OMe to the solvent slowly while stirring.

[¢]

e Post-Handling:

Tightly seal the container of Boc-Ser-OMe after use.

[e]

Clean any contaminated surfaces with an appropriate solvent and then wash with soap

o

and water.

Remove and dispose of contaminated gloves properly.

o

[¢]

Wash hands thoroughly with soap and water after completing the work.[9]

Disposal Plan: Waste Management Protocol

Proper disposal of Boc-Ser-OMe and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

» Waste Segregation and Collection:
o Do not dispose of Boc-Ser-OMe down the drain or in regular trash.[9]

o Collect all waste containing Boc-Ser-OMe, including unused material, reaction residues,
and contaminated consumables (e.g., pipette tips, gloves), in a designated, leak-proof,
and clearly labeled hazardous waste container.[9]

o Use separate containers for liquid and solid waste.[9]
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» Waste Container Labeling:

o Label the waste container with "Hazardous Waste" and the full chemical name: "N-(tert-
Butoxycarbonyl)-L-serine methyl ester” or "Boc-Ser-OMe".[9]

o Indicate the approximate quantity of waste and any solvents present.[9]
e Storage and Disposal:

o Store the sealed waste container in a designated, well-ventilated, and secure chemical
waste storage area, away from incompatible materials.[9]

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service to arrange for pickup and disposal.[9]

Workflow for Handling Boc-Ser-OMe

The following diagram illustrates the logical workflow for the safe handling and disposal of Boc-
Ser-OMe, from initial receipt to final waste management.
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Workflow for Boc-Ser-OMe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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